Cas no 869365-92-4 (Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 869365-92-4
• MF: C₁₈H₁₆ClF₂NO₃
• MW: 367.774351119995
• CID: 719030
• PubChem ID: 91756321
• Update Time: 2025-04-19

Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [4-chloro-2-(2,6-difluorobenzoyl)phenyl]-, 1,1-dimethylethyl ester
• N-tert-butyl-N-[4-chloro-2-(2,6-difluorobenzoyl)phenyl]carbamate
• TERT-BUTYL 4-CHLORO-2-(2,6-DIFLUOROBENZOYL)PHENYLCARBAMATE
• 869365-92-4
• [4-Chloro-2-(2,6-difluorobenzoyl)phenyl]-carbamic acid 1,1-dimethylethyl ester

• MDL： MFCD10565697
• Inchi： 1S/C18H16ClF2NO3/c1-18(2,3)25-17(24)22-14-8-7-10(19)9-11(14)16(23)15-12(20)5-4-6-13(15)21/h4-9H,1-3H3,(H,22,24)
• InChI Key： BKAYOOBKJUBEMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C(=CC=CC=1F)F)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 366.07100
• Monoisotopic Mass: 367.0786774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 3.79740